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This technical guide serves as an in-depth resource for researchers, scientists, and drug
development professionals, providing a comprehensive overview of the 18 structural isomers of
the alkane octane (C8H18). The document details the systematic International Union of Pure
and Applied Chemistry (IUPAC) names and common synonyms for each isomer, presented in a
clear and accessible format to aid in chemical identification and communication.

Structural isomers are molecules that share the same molecular formula but differ in the
arrangement and bonding of their atoms. In the case of C8H18, these variations in carbon
chain branching lead to 18 distinct compounds, each with unique physical and chemical
properties. Accurate and unambiguous naming of these isomers is critical in scientific research,
chemical synthesis, and pharmaceutical development to ensure clarity and reproducibility.

Logical Classification of C8BH18 Isomers

The 18 structural isomers of octane can be systematically classified based on the length of
their principal carbon chain. This hierarchical classification provides a logical framework for
understanding the relationships between the different isomers. The following diagram,
generated using the DOT language, illustrates this classification, grouping the isomers as
derivatives of octane, heptane, hexane, pentane, and butane.
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Fig. 1: Hierarchical classification of C8H18 isomers.
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Data Summary: IUPAC Names and Synonyms

The following table provides a comprehensive list of the 18 structural isomers of C8H18, their
official IUPAC names, and their most common synonyms. This structured format allows for

easy comparison and reference.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

No. IUPAC Name Synonyms

1 n-Octane Octane, Normal octane

Heptane, 2-methyl-, 1,5-

2 2-Methylheptane )
Dimethylhexane
Heptane, 3-methyl-, 2-
3 3-Methylheptane
Ethylhexane
4 4-Methylheptane Heptane, 4-methyl-
) Hexane, 2,2-dimethyl-, n-
5 2,2-Dimethylhexane )
Butyltrimethylmethane
6 2,3-Dimethylhexane Hexane, 2,3-dimethyl-
7 2,4-Dimethylhexane Hexane, 2,4-dimethyl-
8 2,5-Dimethylhexane Diisopropyl, Isohexane
9 3,3-Dimethylhexane Hexane, 3,3-dimethyl-
10 3,4-Dimethylhexane Hexane, 3,4-dimethyl-
11 3-Ethylhexane Hexane, 3-ethyl-
) Pentane, 2,2,3-trimethyl-,
12 2,2,3-Trimethylpentane ]
Triptane
) Pentane, 2,2,4-trimethyl-,
13 2,2,4-Trimethylpentane
Isooctane, Iso-octane
14 2,3,3-Trimethylpentane Pentane, 2,3,3-trimethyl-
15 2,3,4-Trimethylpentane Pentane, 2,3,4-trimethyl-
Pentane, 3-ethyl-2-methyl-, 2-
16 3-Ethyl-2-methylpentane
Methyl-3-ethylpentane
17 3-Ethyl-3-methylpentane Pentane, 3-ethyl-3-methyl-
Butane, 2,2,3,3-tetramethyl-,
18 2,2,3,3-Tetramethylbutane

Hexamethylethane
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Note: As this guide focuses on chemical nomenclature, sections on experimental protocols are
not applicable.

 To cite this document: BenchChem. [A Comprehensive Guide to the Isomers of Octane
(C8H18): IUPAC Nomenclature and Synonyms]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b092670#iupac-name-and-synonyms-for-
c8h18-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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